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Compound of Interest

Compound Name: H-Gly-Gly-His-OH

CAS No.: 7451-76-5

Cat. No.: B1670574 Get Quote

H-Gly-Gly-His-OH (Glycyl-glycyl-histidine) is generally classified as a non-hazardous

substance under GHS and OSHA Hazard Communication Standards.[1] However, as a

research-grade peptide with potent metal-chelating properties, it must not be disposed of via

sanitary sewer systems (sink drains) or regular trash.[1]

The Golden Rule: Treat all research peptides as chemical waste to ensure environmental

stewardship and regulatory compliance.

Unused Solid: Dispose of in Solid Chemical Waste.[1]

Aqueous Solution: Dispose of in Non-Hazardous Liquid Waste (unless contaminated).[1]

Metal-Complexed (e.g., Cu-GGH): MUST be disposed of as Heavy Metal Waste.[1]

Chemical Profile & Hazard Assessment
Before disposal, verify the material identity to ensure no high-hazard modifications (e.g.,

conjugation to toxins) have occurred.[1]
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Property Specification

Chemical Name Glycyl-glycyl-L-histidine (H-Gly-Gly-His-OH)

CAS Number
7451-76-5 (Free base); 31324-01-3

(Hydrates/Salts)

Physical State White to off-white lyophilized powder

GHS Classification Not Classified (Non-Hazardous)

Signal Word None

Reactivity
Stable; Hygroscopic.[1][2][3][4] Strong chelator

of Cu(II), Ni(II), Zn(II).

The "Hidden" Hazard: Chelation
As a Senior Scientist, I must highlight a critical operational detail often missed in standard

SDSs. While the peptide itself is benign, its primary utility is metal coordination (specifically the

ATCUN motif).[1]

Risk: If you dispose of this peptide down the drain, its high affinity for copper can mobilize

heavy metals from plumbing systems or municipal waste streams, potentially creating

downstream environmental toxicity.[1]

Action: Always segregate this peptide from the water supply.[1]

Detailed Disposal Protocols
Scenario A: Dry Solid (Expired, Excess, or Spilled)
Applicability: Lyophilized powder in vials or spilled solid material.[1][5]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar labeled "Non-

Hazardous Solid Chemical Waste."[1]

Transfer:
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Vials: Place the entire capped vial into the waste container.[1] Do not empty the vial to

avoid dust generation.[1]

Spills: Sweep up using a brush and dustpan.[1] Place the sweepings and any

contaminated paper towels into the waste container.[1]

Labeling: Clearly mark the tag with "H-Gly-Gly-His-OH Solid" and "Non-regulated Organic

Solid."[1]

Disposal: Hand over to your institution's EHS (Environmental Health & Safety) team for

incineration.[1]

Scenario B: Aqueous Solutions (Buffers/Stock)
Applicability: Pure peptide dissolved in water, PBS, or standard buffers.[1]

pH Check: Ensure the solution pH is between 5 and 9. If highly acidic/basic, neutralize it.[1]

[6]

Segregation: Pour into a carboy labeled "Non-Hazardous Liquid Organic Waste."

Note: Do not mix with halogenated solvents (e.g., Chloroform, DCM) as this escalates the

disposal cost and hazard class.

Rinsing: Triple-rinse the empty vessel with a small volume of water and add the rinsate to the

waste carboy.

Scenario C: Metal-Complexed Solutions (CRITICAL)
Applicability: Experimental mixtures where H-Gly-Gly-His-OH was combined with Copper (Cu),

Nickel (Ni), Zinc (Zn), or Cobalt (Co).[1]

Scientific Logic: The waste is no longer just a peptide; it is a Heavy Metal Solution.[1]

Protocol:

Segregate Immediately: Do NOT mix with standard organic waste.

Container: Use a carboy labeled "Heavy Metal Waste (Aqueous)."[1]
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Labeling: List ALL components explicitly (e.g., "Water, H-Gly-Gly-His-OH, Copper(II)

Sulfate").[1]

Why? Incinerators cannot destroy metals; they accumulate in the ash.[1] This waste

stream requires specific stabilization treatment by the disposal vendor.[1]

Scenario D: Biological Contamination
Applicability: Peptide used in cell culture or in contact with biological fluids.[1]

Deactivation: Add bleach (10% final concentration) to the liquid waste and let stand for 30

minutes.[1]

Disposal: Pour into the sanitary sewer (if permitted by local bio-safety regulations) OR

solidify and dispose of as Biohazardous Waste (Red Bag/Box).[1]

Solids: Any pipettes or plates must go into the Biohazard (Red Bag) waste stream, not

chemical waste.[1]

Visual Decision Logic
The following diagram illustrates the decision matrix for disposing of H-Gly-Gly-His-OH based

on its experimental usage state.
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Waste: H-Gly-Gly-His-OH

Physical State?

Solid / Lyophilized

Powder/Spill

Liquid Solution

Solution

Solid Chemical Waste
(Incineration)

Contains Heavy Metals?
(Cu, Ni, Zn, Co)

Biological Contamination?
(Cells, Blood, Bacteria)

No

Heavy Metal Waste Stream
(Do NOT Incinerate)

Yes (Critical)

Biohazardous Waste
(Autoclave/Red Bag)

Yes

Non-Hazardous Liquid Waste
(No Drain Disposal)

No (Pure Peptide)

Click to download full resolution via product page

Caption: Decision matrix for H-Gly-Gly-His-OH disposal. Note the critical divergence for metal-

containing solutions.
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Although the peptide is non-hazardous, standard laboratory hygiene is required to prevent

sensitization or cross-contamination.[1]

PPE Item Specification Reason

Gloves Nitrile (0.11 mm thickness)
Prevents skin contact and

potential absorption.[1]

Eye Protection
Safety Glasses with side

shields

Protects against dust or splash

hazards.[1]

Respiratory
N95 Mask (if handling bulk

powder)

Peptides can be respiratory

sensitizers if inhaled as dust.

[1]

Clothing Lab Coat (buttoned)
Prevents contamination of

personal clothing.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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